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Compound of Interest

Compound Name: [SER140]-PLP(139-151)

Cat. No.: B612781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, storage, and

disposal of the peptide [SER140]-PLP(139-151). The following procedures are designed to

minimize risk and ensure the integrity of the product throughout its use in a laboratory setting.

[SER140]-PLP(139-151) is a synthetic peptide, a serine-substituted variant of the myelin

proteolipid protein (PLP) fragment 139-151.[1][2][3] It is primarily used in research to induce

Experimental Autoimmune Encephalomyelitis (EAE) in mice, serving as a model for studying

autoimmune diseases such as multiple sclerosis.[1][2][3]

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is critical when handling [SER140]-PLP(139-151),
particularly in its lyophilized powder form, to prevent inhalation, ingestion, or skin contact. A risk

assessment should be conducted for specific laboratory tasks to determine if additional PPE is

required.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and splashes.

Must meet appropriate national

standards (e.g., ANSI Z87.1 in

the US).

Face Shield

Recommended in addition to

safety goggles when there is a

significant splash hazard.

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double

gloving may be necessary for

added protection. Gloves

should be removed and

replaced immediately after any

contact with the peptide.

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and clothing

from potential contamination.

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling larger quantities

of the lyophilized peptide to

avoid inhalation of dust

particles.

General Laboratory Attire
Long Pants and Closed-Toe

Shoes

Minimum attire for working in a

laboratory where hazardous

materials are present.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the stability and integrity of [SER140]-
PLP(139-151).

Receiving and Initial Inspection:
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Inspect the package for any signs of damage upon arrival.

Verify that the contents match the order.

Note any variations in the appearance of the lyophilized powder.

Handling the Lyophilized Peptide:

Due to the hygroscopic nature of peptides, allow the container to warm to room temperature

in a desiccator before opening to prevent moisture absorption.

Weigh the lyophilized powder quickly in a controlled environment, such as a chemical fume

hood, to minimize exposure to air and moisture.

After weighing, tightly reseal the container. For long-term storage, consider flushing the

container with an inert gas like dry nitrogen before sealing.

Reconstitution:

Peptides should be reconstituted using sterile, low-pH buffers or solvents to minimize the risk

of contamination and aggregation.

For in vitro studies, it can be dissolved in sterile water or a suitable buffer.[4] For in vivo

experiments, it is often emulsified in Complete Freund's Adjuvant (CFA).[1][5]

If using organic solvents like DMSO for initial solubilization of hydrophobic peptides, dilute

slowly into the aqueous buffer with gentle mixing.[6]

Sonication or gentle warming can be used to aid dissolution if precipitation occurs.[7]

Storage Conditions:
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Form
Storage
Temperature

Duration
Additional
Recommendations

Lyophilized Powder -20°C to -80°C
Long-term (up to 2

years at -80°C)

Store in a desiccator,

protected from light.[7]

In Solution (Stock) -20°C to -80°C

Up to 1 month at

-20°C; up to 6 months

at -80°C

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles. Store in tightly

sealed containers.[7]

In Tissue Culture

Media
-20°C or -80°C

Up to 3 months at

-20°C; up to 1 year at

-80°C

Limit the number of

freeze-thaw cycles.[8]

Disposal Plan
All waste materials, including empty vials, contaminated gloves, and other disposable items,

should be considered chemical waste. Dispose of unused [SER140]-PLP(139-151) and

contaminated materials in accordance with local, state, and federal regulations.[9] Do not

dispose of it down the drain or in the regular trash.

Experimental Protocols
EAE Induction in SJL Mice
This protocol is a summary of the active immunization method to induce a relapsing-remitting

EAE model in SJL mice.[1][5]

Materials:

[SER140]-PLP(139-151)

Complete Freund's Adjuvant (CFA)

SJL mice

Sterile phosphate-buffered saline (PBS)
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(Optional) Pertussis toxin (PTX)

Procedure:

Preparation of Emulsion: Prepare an emulsion of [SER140]-PLP(139-151) in CFA. The final

concentration of the peptide is typically between 50 µg and 200 µg per mouse.

Acclimation: Allow mice to acclimate for at least one week before the start of the experiment.

Immunization:

Inject the emulsion subcutaneously (s.c.) at four sites on the back of each mouse (0.05 mL

per site for a total of 0.2 mL).

(Optional) If using PTX to enhance the initial EAE severity, administer it intraperitoneally

(i.p.) on the day of immunization.

Monitoring:

Begin daily monitoring for clinical signs of EAE around day 7 post-immunization.

Score the mice based on a standardized scale (e.g., 0 = no signs, 1 = limp tail, 2 = hind

limb weakness, 3 = hind limb paralysis, etc.).

Disease Course:

The onset of disease is typically observed between 9 and 15 days post-immunization.[1]

Mice usually experience a peak of disease, followed by a period of remission. A relapse

may occur around 25-40 days after the initial immunization.[5]

Visualizations
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Caption: Workflow for safe handling of [SER140]-PLP(139-151).
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Caption: Protocol for EAE induction using [SER140]-PLP(139-151).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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